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Compound of Interest

Compound Name: R243

Cat. No.: B1678705

Important Note: The identifier "R243" does not correspond to a specific, regulated chemical
substance. It appears to be part of internal product codes for various laboratory reagents, such
as OriGene's "NANOG (NM_024865) Human Tagged Lenti ORF Clone" (Product Number:
RC210243L2) and "ENT2 (SLC29A2) Rabbit Polyclonal Antibody" (Product Number:
TA368243). According to the available safety information, these particular products are
classified as non-hazardous mixtures[1][2].

However, it is crucial to confirm the identity and hazards of your specific reagent. The following
information provides a general framework for the safe disposal of laboratory chemicals. Always
consult the manufacturer-provided Safety Data Sheet (SDS) for your specific product before
handling and disposal.

Step 1: Identify the Chemical and Consult the SDS

Before disposal, you must identify the chemical and its hazards. The Safety Data Sheet (SDS)
is the primary source for this information. The SDS is divided into sections, with Section 13
specifically covering disposal considerations.

Step 2: Segregate the Waste

Proper waste segregation is critical to prevent dangerous chemical reactions and to ensure
compliant disposal. Never mix different types of chemical waste. Use designated, clearly
labeled waste containers.
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Hypothetical Chemical Waste Compatibility Data

The table below illustrates how compatibility and disposal information for a hypothetical

hazardous chemical might be presented.

Compatible _
Waste Stream ) Maximum
Container pH Range . Notes
Category . Concentration
Material
Avoid mixing with

Halogenated )

HDPE, Glass 6.0-8.0 100% strong acids or

Solvents
bases.

Keep separate

Non-
from

Halogenated HDPE, Glass 5.0-9.0 100%
halogenated

Solvents
solvents.
Neutralize to pH
6-8 before final

Aqueous Acidic HDPE, disposal if

<20 1 Molar )

Waste Polypropylene required by
institutional
policy.
Neutralize to pH
6-8 before final

Aqueous Basic HDPE, disposal if

>125 1 Molar )

Waste Polypropylene required by
institutional
policy.

] ) ) Ensure solids are

Solid Chemical Lined Cardboard, ) )

N/A N/A not reactive with

Waste Plastic Pails

air or moisture.

Step 3: Follow Institutional Procedures
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Your institution's Environmental Health & Safety (EHS) department provides specific protocols
for chemical waste disposal. These procedures are designed to comply with local, state, and
federal regulations. Always follow your institution's guidelines for waste container labeling,
storage, and pickup requests.

Experimental Protocol: Decontamination of a
Hypothetical Contaminated Work Surface

This protocol outlines a general procedure for decontaminating a work surface after a minor
spill of a hypothetical hazardous chemical.

e Preparation:

o Don appropriate Personal Protective Equipment (PPE) as specified in the SDS (e.qg., nitrile
gloves, safety goggles, lab coat).

o Prepare a fresh 10% bleach solution or other appropriate deactivating agent as indicated
in the SDS.

o Obtain absorbent pads and a designated hazardous waste bag.
o Decontamination:
o Gently cover the spill with absorbent pads to prevent it from spreading.

o Apply the deactivating solution to the absorbent pads, working from the outside of the spill
inward.

o Allow a contact time of at least 15 minutes (or as specified in the SDS).

o Carefully collect the absorbent pads and any contaminated materials and place them in
the designated hazardous waste bag.

e Final Cleaning:

o Wipe the area with a clean, wet cloth.
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o Wipe the area again with a dry cloth.

o Seal the hazardous waste bag and dispose of it according to your institution's EHS
procedures.

Logical Workflow for Chemical Disposal

The following diagram illustrates the decision-making process for proper chemical waste
disposal in a laboratory setting.
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Chemical Waste Disposal Decision Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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